Cas no 38580-89-1 (Isopropyl dimethylcarbamate)

Isopropyl dimethylcarbamate is a carbamate ester compound with applications in organic synthesis and agrochemical research. Its structure, featuring an isopropyl group and dimethylcarbamate moiety, lends it utility as an intermediate in the preparation of more complex molecules. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its reactivity profile allows for selective transformations, making it valuable in the development of active ingredients or specialty chemicals. The presence of the carbamate group may contribute to biological activity, though specific properties depend on derivative modifications. Proper safety protocols should be followed due to potential hazards associated with carbamate compounds.

Isopropyl dimethylcarbamate structure

Product Name:Isopropyl dimethylcarbamate

CAS No:38580-89-1

MF:C₆H₁₃NO₂

MW:131.172921895981

MDL:MFCD22571543

CID:827618

PubChem ID:95685

Update Time:2025-10-08

Isopropyl dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

- isopropyl dimethylcarbamate
- propan-2-yl N,N-dimethylcarbamate
- AC1L3UVL
- AC1Q5XWC
- ACMC-20d5et
- AR-1J2769
- EINECS 254-013-3
- isopropyl N,N-dimethylcarbamate
- Isopropyl-N,N-dimethylcarbamat
- NSC29663
- Carbamic acid, dimethyl-, 1-methylethyl ester
- RP19957
- Dimethylcarbamic acid 1-methylethyl ester
- Carbamic acid, ethyl-, 1-methylethyl ester
- XFWJFSJDRURPLE-UHFFFAOYSA-N
- SCHEMBL6244866
- NS00030420
- NSC 29663
- isopropyldimethylcarbamate
- DS-007394
- 38580-89-1
- NSC-29663
- AS-58991
- AI3-25330
- DTXSID00191902
- AKOS015995141
- Isopropyl dimethylcarbamate
- MDL： MFCD22571543
- Inchi： 1S/C6H13NO2/c1-5(2)9-6(8)7(3)4/h5H,1-4H3
- InChI Key： XFWJFSJDRURPLE-UHFFFAOYSA-N
- SMILES： O(C(N(C)C)=O)C(C)C

Computed Properties

Exact Mass: 131.09469
Monoisotopic Mass: 131.094629
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 99.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.5

Experimental Properties

Density: 0.945
Boiling Point: 144.7°C at 760 mmHg
Flash Point: 41.3°C
Refractive Index: 1.422
PSA: 29.54
LogP: 1.09300

Isopropyl dimethylcarbamate Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I907148-1g	isopropyl dimethylcarbamate	38580-89-1	95%	1g	1,247.40	2021-05-17
Chemenu	CM342200-1g	Isopropyl dimethylcarbamate	38580-89-1	95%+	1g	$286	2023-02-02
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